Cas no 400841-10-3 (Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate)
Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 5-AZASPIRO[2.4]HEPTANE-5-CARBOXYLIC ACID, 7-OXO-, PHENYLMETHYL ESTER
- benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate
- D96937
- Benzyl7-oxo-5-azaspiro[2.4]heptane-5-carboxylate
- PS-18642
- MFCD18375101
- CS-0310155
- 400841-10-3
- SY323215
- 5-Cbz-7-oxo-5-azaspiro[2.4]heptane
- Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate
-
- MDL: MFCD18375101
- Inchi: 1S/C14H15NO3/c16-12-8-15(10-14(12)6-7-14)13(17)18-9-11-4-2-1-3-5-11/h1-5H,6-10H2
- InChI Key: WZDCORNUBNODFC-UHFFFAOYSA-N
- SMILES: O=C1CN(C(=O)OCC2C=CC=CC=2)CC21CC2
Computed Properties
- Exact Mass: 245.10519334 g/mol
- Monoisotopic Mass: 245.10519334 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.6
- Molecular Weight: 245.27
Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM1017800-250mg |
benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate |
400841-10-3 | 95%+ | 250mg |
$264 | 2023-02-18 | |
| Chemenu | CM1017800-500mg |
benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate |
400841-10-3 | 95%+ | 500mg |
$440 | 2023-02-18 | |
| Chemenu | CM1017800-1g |
benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate |
400841-10-3 | 95%+ | 1g |
$660 | 2023-02-18 | |
| Chemenu | CM1017800-5g |
benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate |
400841-10-3 | 95%+ | 5g |
$1980 | 2023-02-18 | |
| Chemenu | CM1017800-10g |
benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate |
400841-10-3 | 95%+ | 10g |
$3300 | 2023-02-18 | |
| eNovation Chemicals LLC | Y1007332-100mg |
benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate |
400841-10-3 | 97% | 100mg |
$180 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007332-250MG |
benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate |
400841-10-3 | 97% | 250mg |
$270 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007332-500MG |
benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate |
400841-10-3 | 97% | 500mg |
$455 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007332-1G |
benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate |
400841-10-3 | 97% | 1g |
$680 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007332-5G |
benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate |
400841-10-3 | 97% | 5g |
$2045 | 2024-07-21 |
Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate
Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 400841-10-3): A Comprehensive Overview of Its Properties and Applications
In the realm of organic chemistry and pharmaceutical research, Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 400841-10-3) has emerged as a compound of significant interest. This spirocyclic derivative, characterized by its unique 7-oxo-5-azaspiro[2.4]heptane core, is widely utilized in the synthesis of bioactive molecules and drug intermediates. Its benzyl carboxylate moiety further enhances its versatility, making it a valuable building block in medicinal chemistry. Researchers and industry professionals are increasingly exploring its potential, driven by its structural novelty and functional adaptability.
The compound's CAS No. 400841-10-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its spirocyclic structure is particularly noteworthy, as such frameworks are often associated with enhanced metabolic stability and bioavailability—key attributes in drug development. Recent studies have highlighted the role of 5-azaspiro[2.4]heptane derivatives in targeting neurological and inflammatory pathways, aligning with current trends in precision medicine and personalized therapeutics.
From a synthetic perspective, Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate offers a robust platform for further functionalization. Its carbonyl group at the 7-position and the azaspiro ring system provide multiple sites for chemical modification, enabling the creation of diverse analogs. This flexibility is particularly relevant in the context of fragment-based drug design (FBDD), a growing area of interest in the pharmaceutical industry. The compound's compatibility with modern coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further underscores its utility in complex molecule assembly.
In addition to its pharmaceutical applications, CAS No. 400841-10-3 has garnered attention in materials science. The spirocyclic motif is known to impart rigidity and thermal stability to polymers, making it a candidate for high-performance materials. This dual applicability—spanning both life sciences and advanced materials—positions the compound as a multidisciplinary asset. As sustainability becomes a focal point in chemical manufacturing, the efficient synthesis and derivatization of Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate are being optimized to minimize waste and energy consumption.
For researchers seeking detailed spectral data or procurement options, the IUPAC name and CAS registry number are indispensable references. The compound's NMR, IR, and mass spectrometry profiles are well-documented, facilitating its identification and quality control in laboratory settings. Furthermore, its stability under standard storage conditions (typically at room temperature in inert atmospheres) ensures consistent performance in experimental workflows.
Looking ahead, the demand for Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate is expected to rise, paralleling advancements in spirocyclic chemistry and green synthesis methodologies. Its role in addressing unmet medical needs, coupled with its material science potential, solidifies its status as a compound of enduring relevance. As the scientific community continues to unravel its full capabilities, CAS No. 400841-10-3 remains a cornerstone in innovative research and development.
400841-10-3 (Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)